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Compound of Interest

Compound Name: Veltec

Cat. No.: B1166048

For laboratory personnel, including researchers, scientists, and drug development
professionals, the safe handling of the active pharmaceutical ingredient (API) in Veltec,
Betahistine Dihydrochloride, is paramount. This guide provides a comprehensive overview of
the necessary personal protective equipment (PPE), operational procedures, and disposal
plans to ensure a safe laboratory environment.

Hazard Identification and Safety Precautions

Betahistine Dihydrochloride is classified as a hazardous substance that can cause skin and
serious eye irritation, and may also cause respiratory irritation.[1][2][3] It is harmful if
swallowed.[2] Therefore, strict adherence to safety protocols is essential.

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling Betahistine Dihydrochloride
to determine the appropriate level of PPE. The following table summarizes the recommended
PPE.
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Protection Type

Recommended Equipment

Specifications and Remarks

Eye/Face Protection

Safety glasses with side
shields, chemical splash

goggles, or a full-face shield.

Equipment should be tested
and approved under
government standards such as
NIOSH (US) or EN 166 (EU).
[4] An emergency eyewash
station should be readily

available.[5]

Hand Protection

Chemical-resistant, impervious

gloves (e.g., nitrile).

Gloves must be inspected
before use and disposed of
properly after handling.[4] Use
proper glove removal
technique to avoid skin

contact.[4]

Skin and Body Protection

Laboratory coat, long-sleeved
garments. In cases of potential
significant exposure, a
complete suit protecting
against chemicals may be

necessary.

Protective clothing should be

worn to prevent skin exposure.

[6]

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is recommended if
exposure limits are exceeded
or if irritation is experienced.[6]
For higher-risk activities, a full-
face particle respirator may be

appropriate.[4]

Use in a well-ventilated area is

crucial.[2]

Physicochemical and Toxicological Data

The following tables provide key quantitative data for Betahistine Dihydrochloride.

Physical and Chemical Properties
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Property Value Source
CAS Number 5579-84-0 [2][6]
Molecular Formula C8H12N2 - 2HCI [7]
Molecular Weight 209.12 g/mol [7]
Melting Point 150-154 °C [2]
Boiling Point 210.9 °C at 760 mmHg [2]
Flash Point 96.7 °C [2]

Toxicological Data

Toxicity Endpoint Value Classification
Acute Oral Toxicity Harmful if swallowed Category 4[2]
Skin Corrosion/Irritation Causes skin irritation Category 2[2][6]
Serious Eye Damage/Irritation Causes serious eye irritation Category 2A[2][6]

Specific Target Organ Toxicity ) o
] May cause respiratory irritation ~ Category 3[2][6]
(Single Exposure)

Operational and Disposal Plans

Experimental Workflow for Handling Betahistine Dihydrochloride
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Operational Workflow for Handling Betahistine Dihydrochloride
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Step-by-Step Handling Procedures:
e Preparation:
o Conduct a thorough risk assessment for the planned experiment.

o Ensure a well-ventilated area, preferably a chemical fume hood, is used for handling the
substance.[2]

o Don the appropriate PPE as outlined in the table above.

e Handling:

o

Avoid the formation of dust and aerosols.[2]

[¢]

Weigh and handle the solid material in a ventilated enclosure.

[¢]

Avoid contact with skin, eyes, and clothing.[4]

[e]

Do not eat, drink, or smoke in the handling area.[2]
¢ In Case of Exposure:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, removing
contact lenses if present. Seek medical attention if irritation persists.[1]

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.
Remove contaminated clothing. Seek medical attention if irritation occurs.[1]

o Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration
or oxygen. Seek immediate medical attention.[1]

o Ingestion: Wash out the mouth with water. Do NOT induce vomiting. Seek medical
attention.[1]

Disposal Plan:
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o Chemical Waste: Dispose of Betahistine Dihydrochloride waste in a designated, labeled, and
sealed chemical waste container.[1]

o Contaminated Materials: Any materials, such as gloves, weigh boats, or paper towels, that
come into contact with the chemical should be disposed of as hazardous waste.

» Regulations: All waste disposal must be in accordance with local, state, and federal
regulations.[1] Do not let the product enter drains.

o Empty Containers: Handle uncleaned containers as you would the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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